2-Methyl-3-(3-chloro-2-cyanophenoxy)-1-propene

• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.65 g/mol
• IUPAC Name: 2-chloro-6-(2-methylprop-2-enoxy)benzonitrile
• InChI: InChI=1S/C11H10ClNO/c1-8(2)7-14-11-5-3-4-10(12)9(11)6-13/h3-5H,1,7H2,2H3
• InChI Key: NPWJILWZPGLDHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=C(C(=CC=C1)Cl)C#N

Description

2-Methyl-3-(3-chloro-2-cyanophenoxy)-1-propene is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 30.0 grams (0.174 mole) of 2,6-dichlorobenzonitrile and 14.7 mL (0.174 mole) of 2-methyl-2-propen-1-ol in 200 mL of dimethyl sulfoxide was stirred, and 12.7 grams (0.191 mole) of 85% potassium hydroxide was added portionwise during a 5 minute period. During the addition, the reaction mixture temperature rose from 20° C. to about 35° C. Upon completion of the addition, the reaction mixture was stirred at ambient temperature for about 18 hours. After this time the reaction mixture was poured into 600 mL of water. The mixture was filtered to collect a solid. The solid was washed with water and dried under vacuum, yielding 33.9 grams of 2-methyl-3-(3-chloro-2-cyanophenoxy)-1-propene. The NMR spectrum was consistent with the proposed structure.